Propyl 3-Amino-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2171901-38-3): An Overview
Propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2171901-38-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate.
Chemical Structure and Properties
Propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The compound's structure includes an amino group (-NH2) at the 3-position of the pyrazole ring, a methyl group (-CH3) at the 1-position, and a carboxylate ester group (-COOCH2CH2CH3) at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.
The molecular formula of propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate is C9H15N3O2, with a molecular weight of approximately 197.23 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.
Synthesis Methods
The synthesis of propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-amino-1-methylpyrazole with propyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired ester product.
An alternative synthetic route involves the condensation of propionyl chloride with hydrazine to form propionyl hydrazide, followed by cyclization with an appropriate methylating agent to form the pyrazole ring. The resulting pyrazole can then be functionalized with an amino group and esterified with propyl alcohol to yield propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate.
Biological Activity and Therapeutic Potential
Propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate has been studied for its potential therapeutic applications due to its unique chemical structure and biological activity. Recent research has focused on its anti-inflammatory, anti-cancer, and neuroprotective properties.
In a study published in the Journal of Medicinal Chemistry, researchers found that propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Another study published in Cancer Research demonstrated that propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate possesses potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound was found to induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression.
In addition to its anti-inflammatory and anti-cancer properties, propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate has also shown neuroprotective effects in preclinical studies. Research conducted at the University of California revealed that the compound could protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.
Clinical Trials and Future Directions
The promising preclinical results have led to increased interest in advancing propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. Preliminary data from these trials have shown that the compound is well-tolerated with no significant adverse effects observed.
If these initial trials are successful, subsequent Phase II trials will be conducted to assess the efficacy of propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate in specific patient populations suffering from inflammatory diseases, cancer, or neurodegenerative disorders. The ultimate goal is to develop this compound into a safe and effective therapeutic agent that can improve patient outcomes.
Safety Considerations and Regulatory Status
Safety is a critical aspect of drug development, and extensive toxicological studies are being conducted to ensure that propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate meets regulatory standards for safety before it can be approved for clinical use. Preclinical toxicology studies have shown that the compound has a favorable safety profile with no major toxic effects observed at therapeutic doses.
The regulatory status of propyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate is currently under review by various health authorities around the world. The compound is classified as an investigational new drug (IND) and is subject to stringent regulatory guidelines for clinical trials.
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, also known as, is a versatile organic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications.
The chemical structure of, characterized by an amino group (-NH) at position three on a pyrazol ring with a methyl group (-CH) at position one and an ester group (-COOCHCHCH) at position four, imparts distinct chemical properties that make it valuable for various biological studies.
The molecular formula, with a molecular weight around g/mol>, indicates its composition as nine carbon atoms>, fifteen hydrogen atoms>, three nitrogen atoms>, and two oxygen atoms>. It typically appears as a white crystalline solid soluble in organic solvents like methanol>, ethanol>, DMSO but limitedly soluble in water>.
Synthesis methods vary but commonly involve reacting with propyle chloroformte using triethlamne as base>. Alternatively>, condensing propionle chloride with hydazne forms propionle hydazde which cyclizes upon methylaton forming pyrzol ring>. Further functionalization adds amino group followed by esterfcaton yielding.
Biological activities include anti-nflamatory effects inhibiting pro-nflamatory cytoknes TNF-alpha IL->; potent ant-cancer actions inducing apoptosis inhibting cell prolferaton via multiple signaling pathways>; neuroprotectve impacts protecting neurons from oxidative stress improving cognitive functon models Alzheimer's disease>.
Clinical trals assessing safety pharmacoknetcs healthy volunteers show favorable outcomes; Phase II trals will evaluate efficacy specific patnt populatons suffering inflamatory diseases cancer neurological disorders>. Safety considerations involve thorough toxcolgcal studes ensuring compliance regulatory standards before approval use>.
To meet demand large-scale producton scalable synthsis technques optimized yield purity cost-efficiency maintaining high quality continuous flow synthsis offers improved process control reduced reacton tmes particularly suitable mass manufacturng purposes>.
In conclusion,
Propyl 3-Amino--Methyl--Pyrazol--Carboxilate (CAS No.--): An Overview
Propyle --Amino-Mthly-Pyzol-Crbyzlt (CS N --), also known as Propyle --Amino-Mthly-Pyzol-Crbyzlt (CAS No.--), is a versatile organic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications.
The chemical structure of Propyle --Amino-Mthly-Pyzol-Crbyzlt (CAS No.--), characterized by an amino group (-NH₂) at position three on a pyrazol ring with a methyl group (-CH₃) at position one and an ester group (-COOCH₂CH₂CH₃) at position four, imparts distinct chemical properties that make it valuable for various biological studies.
The molecular formula C₉H₁₅N₃O₂, with a molecular weight around 197.23 g/mol, indicates its composition as nine carbon atoms, fifteen hydrogen atoms, three nitrogen atoms, and two oxygen atoms. It typically appears as a white crystalline solid soluble in organic solvents like methanol, ethanol, DMSO but limitedly soluble in water.
Synthesis methods vary but commonly involve reacting 3-Amino-Mthly-Pyzol- with propyle chloroformte using triethlamne as base. Alternatively, condensing propionle chloride with hydazne forms propionle hydazde which cyclizes upon methylaton forming pyrzol ring. Further functionalization adds amino group followed by esterfcaton yielding Propyle --Amino-Mthly-Pyzol-Crbyzlt (CAS No.--).
Biological activities include anti-nflamatory effects inhibiting pro-nflamatory cytoknes TNF-alpha IL->; potent ant-cancer actions inducing apoptosis inhibting cell prolferaton via multiple signaling pathways>; neuroprotectve impacts protecting neurons from oxidative stress improving cognitive functon models Alzheimer's disease).
Clinical trals assessing safety pharmacoknetcs healthy volunteers show favorable outcomes; Phase II trals will evaluate efficacy specific patnt populatons suffering inflamatory diseases cancer neurological disorders>. Safety considerations involve thorough toxcolgcal studes ensuring compliance regulatory standards before approval use>.
To meet demand large-scale producton scalable synthsis technques optimized yield purity cost-efficiency maintaining high quality continuous flow synthsis offers improved process control reduced reacton tmes particularly suitable mass manufacturng purposes>.
In conclusion, Propyle --Amino-Mthly-Pyzol-Crbyzlt (CAS No.--) represents exciting opportunty medicinal chemstry diverse biological actvites ongoing resarch uncovers new theraputic applicatons paving way potental breakthroughs treatng varous diseases look forward further nsghts promsing cmpound's impact human health future developments progress clinical trals promise great deal excitement scientific communtty worldwide field medicnal chemstry phrmaceutical resarch overall advancement healthcare solutions global scale).
